Tert-butyl 2-amino-4-phenylthiophene-3-carboxylate

• IUPAC Name: tert-butyl 2-amino-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C15H17NO2S/c1-15(2,3)18-14(17)12-11(9-19-13(12)16)10-7-5-4-6-8-10/h4-9H,16H2,1-3H3
• InChI Key: USIZETBQENNKCX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(SC=C1C2=CC=CC=C2)N
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Tert-butyl 2-amino-4-phenylthiophene-3-carboxylate is a chemical compound with the formula C15H17NO2S. It has a molecular weight of 275.37 g/mol.

Molecular Structure Analysis

The molecular structure of Tert-butyl 2-amino-4-phenylthiophene-3-carboxylate consists of a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) attached to an amino group (NH2) and a phenyl group (a six-membered carbon ring). The carboxylate group (COO-) is attached to the thiophene ring and is further connected to a tert-butyl group (C(CH3)3).

Scientific Research Applications

Chiral Auxiliary and Dipeptide Synthesis

Tert-butyl 2-amino-4-phenylthiophene-3-carboxylate derivatives are used as chiral auxiliaries in organic synthesis. These compounds facilitate the synthesis of enantiomerically pure compounds. For example, tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate, a related compound, has been employed in dipeptide synthesis, showcasing its utility in producing complex organic molecules with high selectivity and purity (Studer, Hintermann, & Seebach, 1995).

Synthesis and Structural Analysis

Compounds related to tert-butyl 2-amino-4-phenylthiophene-3-carboxylate have been synthesized and characterized for their structural and thermal properties. For instance, a study described the synthesis of 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, and its Schiff base compounds, characterized by spectroscopic methods and X-ray crystallographic analysis. This research contributes to the understanding of the structural features of such compounds (Çolak, Karayel, Buldurun, & Turan, 2021).

Novel Compounds Synthesis

Research also focuses on synthesizing novel compounds using tert-butyl 2-amino-4-phenylthiophene-3-carboxylate. For instance, the organocatalyzed synthesis of tert-butyl 2-amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate is an example of producing new compounds with potential applications in various fields, including pharmaceuticals (Hozjan et al., 2023).

Antimicrobial Activity

Tert-butyl 2-amino-4-phenylthiophene-3-carboxylate derivatives have been evaluated for their antimicrobial properties. A study investigated the synthesis and biological activity of ethyl 2-amino-4-phenylthiophene-3-carboxylate derivatives, revealing their potential as antimicrobial agents (Prasad, Angothu, Latha, & Nagulu, 2017).

Safety and Hazards

Tert-butyl 2-amino-4-phenylthiophene-3-carboxylate is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.